Cas no 53940-02-6 (2-Propen-1-one, 3-phenyl-1-(3-pyridinyl)-, (2E)-)

• Product name: 2-Propen-1-one, 3-phenyl-1-(3-pyridinyl)-, (2E)-
• CAS No: 53940-02-6
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 1586177

2-Propen-1-one, 3-phenyl-1-(3-pyridinyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-phenyl-1-(3-pyridinyl)-, (2E)-

• Inchi： 1S/C14H11NO/c16-14(13-7-4-10-15-11-13)9-8-12-5-2-1-3-6-12/h1-11H/b9-8+
• InChI Key： PINRHPDVUJVFDC-CMDGGOBGSA-N
• SMILES： C(C1=CC=CN=C1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 209.08413

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Melting Point: 76 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 370.0±34.0 °C(Predicted)
• PSA: 29.96
• pka: 3.23±0.10(Predicted)